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Compound of Interest

Compound Name: 2,4-Dinitro-5-fluoroaniline

Cat. No.: B145747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and a structural representation of 2,4-Dinitro-5-
fluoroaniline, a versatile chemical intermediate. The information is intended to support

research and development activities in various scientific fields.

Core Compound Data
2,4-Dinitro-5-fluoroaniline is an organic compound belonging to the class of anilines. It is

characterized by an amino group (-NH2) attached to a benzene ring which is further substituted

with two nitro groups (-NO2) and a fluorine atom (-F). Typically appearing as a light yellow to

yellow crystalline powder, it is utilized as an intermediate in the synthesis of dyes,

pharmaceuticals, and agrochemicals.[1]

Quantitative Molecular Data
The fundamental molecular properties of 2,4-Dinitro-5-fluoroaniline are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b145747?utm_src=pdf-interest
https://www.benchchem.com/product/b145747?utm_src=pdf-body
https://www.benchchem.com/product/b145747?utm_src=pdf-body
https://www.benchchem.com/product/b145747?utm_src=pdf-body
https://www.chemimpex.com/es/collections/chemistry/products/46206
https://www.benchchem.com/product/b145747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₆H₄FN₃O₄[1][2][3]

Molecular Weight 201.11 g/mol [1][3][4]

CAS Number 367-81-7[1][2][4]

Appearance Light yellow to yellow powder/crystal[1][4]

Purity Typically >98.0% (GC)[1][4]

Melting Point 185 - 189 °C[1]

Experimental Protocols
Detailed experimental protocols for the use of 2,4-Dinitro-5-fluoroaniline are highly specific to

the intended application and are typically developed in-house or found in specialized literature.

However, its primary role is as a synthetic building block. For instance, in agricultural chemistry,

it serves as an intermediate in the synthesis of herbicides.[1] In the dye industry, it is used in

the production of azo dyes.[1] Researchers in drug development may also explore its potential

in creating new therapeutic agents.[1] When handling this compound, it is important to observe

proper safety measures as it can pose health and environmental risks.

Structural Visualization
The following diagram illustrates the conceptual structure of 2,4-Dinitro-5-fluoroaniline,

highlighting the key functional groups attached to the central aniline structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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